Gastric Ulcer

Description

A gastric ulcer is an open sore that develops on the lining of the stomach. It is a type of peptic ulcer disease, commonly caused by Helicobacter pylori (H. pylori) infection or the long-term use of nonsteroidal anti-inflammatory drugs (NSAIDs). Symptoms often include burning stomach pain, bloating, heartburn, nausea, and in severe cases, gastrointestinal bleeding. Diagnosis typically involves endoscopy, and treatment focuses on eradicating H. pylori, reducing stomach acid, and protecting the gastric lining.